N-(4-fluorophenyl)-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C16H13FN4O2S/c1-10-3-2-8-21-14(10)19-15(20-16(21)23)24-9-13(22)18-12-6-4-11(17)5-7-12/h2-8H,9H2,1H3,(H,18,22)
• InChI Key: XHSKBZGUUZLVFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=NC2=O)SCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C16H13FN4O2S
• Molecular Weight: 344.4 g/mol

Description

N-(4-fluorophenyl)-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C16H13FN4O2S and its molecular weight is 344.36. The purity is usually 95%.
BenchChem offers high-quality N-(4-fluorophenyl)-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-fluorophenyl)-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antibacterial Activity

A study by Abdulrahman S. Alharbi and N. A. Alshammari (2019) details the synthesis of fluorine-substituted amino-1,2,4-triazines, analogs to lamotrigine, which exhibited notable in vitro antibacterial activity against various bacteria, including Bacillus subtilis and Staphylococcus aureus. This research highlights the potential of structurally similar compounds in developing new antibacterial agents (Alharbi & Alshammari, 2019).

Metabolism and Biotransformation Studies

The metabolism of spleen tyrosine kinase inhibitor R406 and its prodrug fostamatinib was studied by D. Sweeny et al. (2010), revealing insights into the drug's biotransformation involving hepatic and gut bacterial processes. This research underscores the importance of understanding the metabolic pathways of pharmaceutical compounds for their effective and safe use (Sweeny et al., 2010).

Antimicrobial and Antifungal Potential

B. A. Baviskar, S. S. Khadabadi, and S. Deore (2013) synthesized thiazolidin-4-one derivatives, evaluating their antimicrobial activity against pathogens like Escherichia coli and fungi such as Candida albicans. This study provides a foundation for developing new antimicrobial and antifungal agents, showcasing the diverse applications of heterocyclic compounds in addressing resistant strains of bacteria and fungi (Baviskar, Khadabadi, & Deore, 2013).

Molecular Docking and Drug Design

Research on phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors by Markian M Stec et al. (2011) illustrates the use of molecular docking and structure-activity relationship (SAR) studies in drug design. This approach facilitates the identification of compounds with improved metabolic stability and efficacy, highlighting the potential of such methodologies in the development of cancer therapeutics (Stec et al., 2011).